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Compound of Interest

Compound Name: 1-Acetyl-3,5-dimethyl Adamantane

Cat. No.: B1147207 Get Quote

Introduction

Adamantane and its derivatives represent a significant class of compounds in medicinal

chemistry, prized for their rigid, lipophilic, three-dimensional structure.[1][2] This unique cage-

like framework is a key component in several approved drugs, enhancing properties like

bioavailability and metabolic stability.[3][4] This guide provides a comparative study of two

specific derivatives: 1-Acetyl-3,5-dimethyl Adamantane and 1-Acetyladamantane. While both

compounds serve primarily as chemical intermediates, their structural differences and the

properties of their subsequent derivatives warrant a detailed comparison for researchers in

drug discovery and organic synthesis. The primary pharmacological relevance of these

molecules lies in their role as precursors to potent antiviral and neuroprotective agents.[5][6]

Physicochemical Properties
The addition of two methyl groups to the adamantane cage in 1-Acetyl-3,5-dimethyl
Adamantane results in a higher molecular weight and likely influences its lipophilicity and

crystalline structure, as reflected in the differing physical properties compared to 1-

Acetyladamantane.
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Property
1-Acetyl-3,5-dimethyl
Adamantane

1-Acetyladamantane

CAS Number 40430-57-7[7] 1660-04-4[5]

Molecular Formula C₁₄H₂₂O[7] C₁₂H₁₈O[5]

Molecular Weight 206.32 g/mol [7] 178.27 g/mol [5][8]

Appearance - White Crystalline Powder[8]

Melting Point

Not available. (Related

compound, 1-Acetamido-3,5-

dimethyladamantane, melts at

110-111°C[9][10])

53-56°C[5] or 184-186°C[8]

Boiling Point

Not available. (Related

compound, 1-Acetamido-3,5-

dimethyladamantane, boils at

~348.5°C[9][11])

~250.52°C (estimate)[5][8]

Solubility Not available.
Insoluble in water; Soluble in

methanol.[5][8]

Structural Comparison and Pharmacological
Relationship
The core difference between the two molecules is the presence of two methyl groups at the 3

and 5 bridgehead positions of the adamantane cage in 1-Acetyl-3,5-dimethyl Adamantane.

These methyl groups increase the molecule's lipophilicity. Both compounds are key

intermediates in the synthesis of important pharmaceuticals.
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1-Acetyladamantane Pathway
1-Acetyl-3,5-dimethyl Adamantane Pathway

1-Acetyladamantane

Hydrolysis/
Amination

Rimantadine
(Antiviral Agent)

1-Acetyl-3,5-dimethyl
Adamantane

Hydrolysis/
Amination

Memantine
(NMDA Receptor Antagonist)

Starting Materials:
- 1,3-dimethyladamantane

- Biacetyl
- Acetic Acid

Reaction Conditions:
Stir at 75°C

8 hours
Oxygen Atmosphere (1 atm)

Catalysts:
- N-hydroxyphthalimide

- Cobalt (II) acetate

Product Analysis
(Gas Chromatography)

1-Acetyl-3,5-dimethyladamantane
(58% Yield)

1-acetyl-3,5-dimethyl-7-adamantanol
(22% Yield)
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Adamantane Core

+ 2 Methyl Groups

+ Acetyl Group

1-Acetyladamantane

Forms

1-Acetyl-3,5-dimethyl
Adamantane

Forms

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyl-adamantane-and-1-acetyladamantane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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